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Compound of Interest

Compound Name: AZM475271

Cat. No.: B13917630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
AZM475271 is a potent and selective Src family kinase (SFK) inhibitor used in cancer research

to study signaling pathways involved in cell proliferation, migration, and apoptosis.[1][2][3]

Accurate and reproducible experimental results depend on the correct preparation and storage

of a stable stock solution. This document provides a detailed protocol for the preparation of

AZM475271 stock solutions in dimethyl sulfoxide (DMSO), along with its physicochemical

properties, storage recommendations, and relevant biological context.

Physicochemical Properties of AZM475271
A summary of the key quantitative data for AZM475271 is presented below. This information is

critical for accurate calculations and solution preparation.
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Property Value Reference

Molecular Weight (M.Wt) 442.94 g/mol [1][2][4]

Molecular Formula C₂₃H₂₇ClN₄O₃ [1][2][5]

CAS Number 476159-98-5 [1][2][5]

Purity ≥98% (HPLC) [1][2][4]

Solubility in DMSO
≥42 mg/mL (approx. 94.82

mM)
[6]

Maximum Concentration 100 mM in DMSO [1][2][4]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of AZM475271 in DMSO, a

common concentration for laboratory use.

Materials and Equipment:

AZM475271 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:
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Preparation: Before starting, allow the AZM475271 vial to equilibrate to room temperature for

at least 15-20 minutes to prevent condensation of atmospheric moisture onto the compound.

Weighing: Carefully weigh out the desired amount of AZM475271 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.43

mg of AZM475271.

Calculation:

Volume of DMSO (mL) = [Mass (mg) / Molecular Weight ( g/mol )] x [1000 / Desired

Concentration (mM)]

Example: For 1 mg of AZM475271 to make a 10 mM stock:

Volume of DMSO (mL) = [1 mg / 442.94 g/mol ] x [1000 / 10 mM] = 0.2258 mL or 225.8

µL[6]

Solubilization: Add the calculated volume of high-quality, anhydrous DMSO to the vial

containing the AZM475271 powder.

Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear, homogenous solution should be observed. Gentle warming in

a water bath (37°C) for a few minutes can aid dissolution if necessary.

Storage:

For long-term storage, it is highly recommended to create single-use aliquots of the stock

solution to avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound.[3]

Store the aliquots in tightly sealed vials.

Storage Temperatures:

Store at -20°C for up to 1 year.[3][6][7]

Store at -80°C for up to 2 years.[3][6]
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Safety and Handling Precautions
AZM475271 is a bioactive compound. Handle with care, avoiding direct contact with skin and

eyes by using appropriate PPE.

Perform all weighing and reconstitution steps in a well-ventilated area or a chemical fume

hood.

DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.

Always wear chemical-resistant gloves when handling DMSO-containing solutions.

Consult the Safety Data Sheet (SDS) for AZM475271 for comprehensive safety information.

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow and the biological context of

AZM475271.
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Caption: Workflow for preparing AZM475271 stock solution.
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Caption: Simplified Src signaling pathway inhibited by AZM475271.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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